Cas no 128622-52-6 ((3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 128622-52-6
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• CID: 6263595
• PubChem ID: 102437022
• Update Time: 2025-05-24

(3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 128622-52-6
• EN300-6951506
• (3-cyanophenyl)methyl 4-methylbenzene-1-sulfonate
• (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H13NO3S/c1-12-5-7-15(8-6-12)20(17,18)19-11-14-4-2-3-13(9-14)10-16/h2-9H,11H2,1H3
• InChI Key： JPDHJCGDUVXNSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 287.06161445g/mol
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5Ų

Additional information on (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate

(3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound with CAS No. 128622-52-6, commonly referred to as (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyanophenyl group with a sulfonate ester moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

Structural Analysis and Synthesis

The molecular structure of (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a methyl group at the para position and a sulfonate ester group at the ortho position. The cyanophenyl group is attached via a methylene bridge, which enhances the compound's stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution and sulfonation, which are optimized to achieve high yields and purity. Researchers have recently explored greener synthesis methods, such as using microwave-assisted techniques, to minimize environmental impact while maintaining product quality.

Applications in Pharmaceutical Chemistry

In the pharmaceutical industry, (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate has been investigated as a potential drug candidate due to its ability to modulate specific biological pathways. Studies have shown that the compound exhibits selective binding to certain receptors, making it a promising lead for developing treatments for chronic diseases such as cancer and neurodegenerative disorders. Additionally, its sulfonate ester group facilitates controlled drug release mechanisms, enhancing bioavailability and reducing side effects.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate. Density functional theory (DFT) calculations have revealed that the compound's electronic structure is highly sensitive to substituent effects, which can be exploited to design more effective drug molecules. Furthermore, experimental studies have demonstrated that the compound exhibits excellent photostability and thermal resistance, making it suitable for use in high-performance materials such as organic light-emitting diodes (OLEDs) and sensors.

Environmental and Safety Considerations

While (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate offers numerous benefits, its environmental impact must be carefully evaluated. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. However, further studies are needed to assess its long-term effects on soil microbiota and terrestrial organisms. Safety protocols for handling this compound are well-established, ensuring minimal occupational exposure risks.

Future Prospects and Conclusion

The versatility of (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate positions it as a key player in both academic research and industrial applications. With ongoing advancements in synthetic methodologies and computational modeling, this compound is expected to unlock new possibilities in drug discovery and materials science. As researchers continue to explore its properties and applications, (3-Cyanophenyl)methyl 4-methylbenzene-1-sulfonate will undoubtedly remain at the forefront of innovative chemical solutions.